N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine
Overview
Description
N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine (NPEPA) is a piperidine-based amine compound with a range of biological and medicinal applications. It is a colorless, solid compound with a molecular weight of 189.25 g/mol. It has been used in scientific research for its pharmacological properties, with its mechanism of action and biochemical and physiological effects being studied in detail.
Scientific Research Applications
N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine has been used in a range of scientific research applications, including studies of its pharmacological properties and its potential therapeutic applications. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, and has been studied for its potential use in the treatment of Alzheimer’s disease. It has also been studied for its potential use in the treatment of anxiety, depression, and other psychiatric disorders. Additionally, N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine has been studied for its potential use in the treatment of pain, inflammation, and other conditions.
Mechanism of Action
The mechanism of action of N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine is not yet fully understood, but it is believed to act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the regulation of memory and other cognitive functions. By inhibiting the breakdown of acetylcholine, N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine may be able to improve cognitive function and memory. Additionally, N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine has been found to have an anticonvulsant effect, which may be due to its ability to modulate GABAergic neurotransmission.
Biochemical and Physiological Effects
N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine has been found to have a range of biochemical and physiological effects. In animal studies, it has been found to have an anxiolytic effect, which may be due to its ability to modulate the neurotransmitter GABA. It has also been found to have an antidepressant-like effect, which may be due to its ability to modulate the neurotransmitter serotonin. Additionally, N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine has been found to have an anticonvulsant effect, which may be due to its ability to modulate the neurotransmitter GABA.
Advantages and Limitations for Lab Experiments
N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine has a number of advantages and limitations for use in lab experiments. One of the main advantages is its low cost and ease of synthesis, which makes it an attractive option for research studies. Additionally, N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine has been found to have a range of pharmacological properties, making it a useful compound for research into a range of conditions. However, there are some limitations to its use in lab experiments. For example, it has been found to have a short half-life, which makes it difficult to study its effects over a long period of time. Additionally, its mechanism of action is not yet fully understood, so further research is needed to understand its effects.
Future Directions
There are a number of potential future directions for research into N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine. One potential direction is to study its effects on cognitive function and memory, as it has been found to be a potent inhibitor of the enzyme acetylcholinesterase. Additionally, further research is needed to understand its mechanism of action and its potential therapeutic applications. Additionally, further research is needed to understand its effects on anxiety, depression, and other psychiatric disorders. Additionally, further research is needed to understand its effects on pain, inflammation, and other conditions. Finally, further research is needed to understand its potential interactions with other drugs and its potential side effects.
Synthesis Methods
N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine can be synthesized through a two-step process. The first step involves the reaction of 2-phenylethanol and propionyl chloride in the presence of a base (such as sodium hydroxide or potassium hydroxide) to form the intermediate compound N-propionyl-2-phenylethylamine. This intermediate compound is then reacted with piperidine in the presence of a base to form N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine. This method of synthesis has been found to be efficient and cost-effective, making it a preferred method for the synthesis of N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine involves the reaction of 1-(propan-2-yl)piperidin-4-amine with 2-phenylethyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "1-(propan-2-yl)piperidin-4-amine", "2-phenylethyl bromide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "1. Dissolve 1-(propan-2-yl)piperidin-4-amine and potassium carbonate in a suitable solvent (e.g. DMF, DMSO).", "2. Add 2-phenylethyl bromide to the reaction mixture and stir at room temperature for several hours.", "3. Monitor the reaction progress by TLC or other suitable analytical method.", "4. Once the reaction is complete, quench the reaction mixture with water and extract the product with an organic solvent (e.g. ethyl acetate).", "5. Purify the product by column chromatography or other suitable method to obtain N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine as a white solid." ] } | |
CAS RN |
1019539-68-4 |
Product Name |
N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine |
Molecular Formula |
C16H26N2 |
Molecular Weight |
246.4 |
Purity |
95 |
Origin of Product |
United States |
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